Cas no 1518528-83-0 (3-5-fluoro-2-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-amine)

• Product Name: 3-5-fluoro-2-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-amine
• CAS No: 1518528-83-0
• MF: C₉H₅F₄N₃O
• MW: 247.14911532402
• CID: 6101614
• PubChem ID: 81547644
• Update Time: 2025-10-31

3-5-fluoro-2-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-5-fluoro-2-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-amine
• 3-[5-fluoro-2-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-amine
• AKOS020126318
• EN300-1608292
• 1518528-83-0

• Inchi： 1S/C9H5F4N3O/c10-4-1-2-6(9(11,12)13)5(3-4)7-15-8(14)17-16-7/h1-3H,(H2,14,15,16)
• InChI Key： LPDVJXAXSQNJRS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C1=NOC(N)=N1)F)(F)F

Computed Properties

• Exact Mass: 247.03687444g/mol
• Monoisotopic Mass: 247.03687444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-5-fluoro-2-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-amine

Comprehensive Overview of 3-5-fluoro-2-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-amine (CAS No. 1518528-83-0)

The compound 3-5-fluoro-2-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-amine (CAS No. 1518528-83-0) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-oxadiazole core and fluoro and trifluoromethyl substituents, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

In recent years, the demand for fluorinated compounds like 3-5-fluoro-2-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-amine has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to develop next-generation therapeutics with improved pharmacokinetic properties. The compound's CAS No. 1518528-83-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the context of 1,2,4-oxadiazole derivatives is their role in addressing drug-resistant infections. With the rise of antimicrobial resistance (AMR), scientists are exploring novel chemical entities like 3-5-fluoro-2-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-amine to design innovative antibiotics. Its trifluoromethyl group is known to enhance lipophilicity, a critical factor in penetrating bacterial cell membranes.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. The fluoro substituent is often associated with improved blood-brain barrier (BBB) permeability, making CAS No. 1518528-83-0 a valuable candidate for neurological disorders. Recent studies highlight its applicability in targeting neuroinflammation and neurodegenerative diseases, which are among the most searched health topics globally.

From a synthetic chemistry perspective, the preparation of 3-5-fluoro-2-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-amine involves sophisticated multi-step organic reactions. Researchers often optimize conditions to achieve high yields and purity, as impurities can significantly impact its biological activity. The compound's 1,2,4-oxadiazole ring is typically constructed via cyclization reactions, a subject of numerous patents and peer-reviewed publications.

Environmental and green chemistry considerations are also pivotal in discussions about fluorinated compounds. While 3-5-fluoro-2-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-amine offers therapeutic advantages, its ecological impact is under scrutiny. Innovations in sustainable synthesis methods, such as catalytic fluorination, are being explored to minimize waste and energy consumption.

In summary, 3-5-fluoro-2-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-amine (CAS No. 1518528-83-0) represents a versatile and high-value compound in modern chemistry. Its applications span drug discovery, agrochemicals, and material science, aligning with the industry's shift toward precision medicine and sustainable innovation. As research progresses, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in science and healthcare.